Cas no 889942-77-2 (4-methyl-1H-Indole-3-carbonitrile)
889942-77-2 structure
Product Name:4-methyl-1H-Indole-3-carbonitrile
CAS No:889942-77-2
MF:C10H8N2
MW:156.183921813965
CID:1120577
PubChem ID:34177057
Update Time:2025-04-20
4-methyl-1H-Indole-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-methyl-1H-Indole-3-carbonitrile
- 889942-77-2
- 1H-Indole-3-carbonitrile, 4-methyl-
- SCHEMBL12309710
- DTXSID30652995
- AKOS006287767
- DB-154191
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- Inchi: 1S/C10H8N2/c1-7-3-2-4-9-10(7)8(5-11)6-12-9/h2-4,6,12H,1H3
- InChI Key: RNMNPUCOFMWLLO-UHFFFAOYSA-N
- SMILES: N1C=C(C#N)C2C(C)=CC=CC1=2
Computed Properties
- Exact Mass: 156.068748264g/mol
- Monoisotopic Mass: 156.068748264g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 39.6Ų
4-methyl-1H-Indole-3-carbonitrile Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
889942-77-2 (4-methyl-1H-Indole-3-carbonitrile) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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